Cas no 1094791-41-9 ((2,5-Dichlorophenyl)(phenyl)methanol)

• Product Name: (2,5-Dichlorophenyl)(phenyl)methanol
• CAS No: 1094791-41-9
• MF: C₁₃H₁₀Cl₂O
• MW: 253.123901844025
• MDL: MFCD12786900
• CID: 5055189
• PubChem ID: 45277246
• Update Time: 2025-10-28

(2,5-Dichlorophenyl)(phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (2,5-dichlorophenyl)(phenyl)methanol
• (2,5-dichlorophenyl)-phenylmethanol
• NE42671
• Z1309496206
• (2,5-Dichlorophenyl)(phenyl)methanol

• MDL： MFCD12786900
• Inchi： 1S/C13H10Cl2O/c14-10-6-7-12(15)11(8-10)13(16)9-4-2-1-3-5-9/h1-8,13,16H
• InChI Key： VHEZPOVNYSYUFJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(C1C=CC=CC=1)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 4
• Topological Polar Surface Area: 20.2

Additional information on (2,5-Dichlorophenyl)(phenyl)methanol

Exploring (2,5-Dichlorophenyl)(phenyl)methanol (CAS No. 1094791-41-9): Properties, Applications, and Market Insights

(2,5-Dichlorophenyl)(phenyl)methanol (CAS No. 1094791-41-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique dichlorophenyl and phenyl methanol structure, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₃H₁₀Cl₂O, and distinct chemical properties make it a valuable asset for researchers and industries alike.

The growing interest in (2,5-Dichlorophenyl)(phenyl)methanol is driven by its potential applications in drug discovery and development. With the pharmaceutical industry increasingly focusing on targeted therapies and small molecule drugs, compounds like this are pivotal for creating novel bioactive molecules. Researchers are particularly intrigued by its role in synthesizing chiral intermediates, which are essential for producing enantiomerically pure pharmaceuticals.

In agrochemicals, (2,5-Dichlorophenyl)(phenyl)methanol is explored for its utility in developing crop protection agents. The compound's structural features allow it to act as a precursor for herbicides and fungicides, addressing the global demand for sustainable agricultural solutions. As climate change and food security remain pressing issues, the agrochemical sector is actively seeking innovative compounds to enhance crop yields and resilience.

From a chemical perspective, (2,5-Dichlorophenyl)(phenyl)methanol exhibits notable stability and reactivity, making it suitable for various synthetic transformations. Its hydroxyl group and aromatic rings provide multiple sites for functionalization, enabling chemists to tailor its properties for specific applications. Recent studies have highlighted its potential in catalysis and polymer chemistry, further expanding its industrial relevance.

The market for (2,5-Dichlorophenyl)(phenyl)methanol is expected to grow steadily, driven by advancements in green chemistry and sustainable manufacturing. Companies are investing in eco-friendly synthesis routes to minimize environmental impact, aligning with global regulations and consumer preferences. Additionally, the rise of custom synthesis services has made this compound more accessible to researchers and small-scale manufacturers.

For those seeking detailed information on (2,5-Dichlorophenyl)(phenyl)methanol, common queries include its synthesis methods, safety data, and supplier availability. Analytical techniques such as NMR spectroscopy and HPLC analysis are frequently employed to characterize its purity and structure. As the scientific community continues to explore its potential, this compound remains a topic of interest in academic and industrial circles.

In conclusion, (2,5-Dichlorophenyl)(phenyl)methanol (CAS No. 1094791-41-9) stands out as a multifaceted compound with broad applications. Its role in pharmaceuticals, agrochemicals, and material science underscores its importance in modern chemistry. With ongoing research and technological advancements, this compound is poised to play a critical role in addressing some of the most pressing challenges in science and industry.